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Compound of Interest

Compound Name: Sphinganine 1-phosphate

Cat. No.: B013060

Introduction

Sphingosine-1-phosphate (S1P) is a bioactive lysophospholipid metabolite that plays a crucial
role as a signaling molecule in a multitude of physiological and pathological processes.[1][2] It
is generated from the phosphorylation of sphingosine by sphingosine kinases (SphK1 and
SphK2).[3] S1P can act as an intracellular second messenger, but its most well-characterized
functions are mediated by its binding to a family of five high-affinity G protein-coupled receptors
(GPCRs), designated S1P1 to S1Ps.[3][4][5] This interaction triggers diverse cellular responses,
including cell survival, proliferation, migration, differentiation, and cytoskeletal rearrangement.

[3]L6]

In primary cell culture models, S1P treatment is utilized to investigate its role in specific cellular
behaviors and signaling pathways, mimicking in vivo conditions. Researchers in immunology,
vascular biology, neuroscience, and cancer research frequently use S1P to study immune cell
trafficking, vascular barrier integrity, and tumorigenesis.[4][5][7] Due to its lipid nature, proper
preparation and handling of S1P for cell culture applications are critical for obtaining
reproducible results.

Mechanism of Action & Signaling Pathways

Upon binding to its receptors on the cell surface, S1P initiates intracellular signaling cascades.
The specific outcome of S1P stimulation depends on the receptor subtype expressed by the
cell and the G proteins to which they couple.[3]
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e S1Pi: Couples exclusively to the Gi/o family, leading to the activation of Rac GTPase,
promoting cell migration and cortical actin assembly.[3] It is crucial for immune cell trafficking
and vascular integrity.[5]

e S1P2 and S1Ps: Can couple to Gilo, Go, and Gi2/13. S1P2 activation often leads to Rho
GTPase activation, which regulates stress fiber formation.[3] S1Ps is also involved in
regulating vascular function.

e S1P4 and S1Ps: Are more restricted in their expression, primarily found in hematopoietic and
nervous tissues, respectively.

The activation of these pathways influences downstream effectors such as MAPKs, ROCKSs,
and STAT3, ultimately controlling fundamental cellular processes.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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